![molecular formula C9H6N2O4 B2938110 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-5-carboxylic acid CAS No. 67402-77-1](/img/structure/B2938110.png)
1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-5-carboxylic acid
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Overview
Description
1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-5-carboxylic acid is a chemical compound with the molecular formula C9H6N2O4 . It has a molecular weight of 206.16 . The IUPAC name for this compound is 1,4-dioxo-1,2,3,4-tetrahydro-5-phthalazinecarboxylic acid .
Molecular Structure Analysis
The molecular structure of 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-5-carboxylic acid can be represented by the InChI code: 1S/C9H6N2O4/c12-7-4-2-1-3-5(9(14)15)6(4)8(13)11-10-7/h1-3H,(H,10,12)(H,11,13)(H,14,15) . The InChI key for this compound is CQPDLAJHNMLUCQ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-5-carboxylic acid include a molecular weight of 206.16 . The compound should be stored at a temperature of 28°C .Scientific Research Applications
Optical Sensing and Gas Detection
The incorporation of tetrazine derivatives into metal-organic frameworks (MOFs) has been explored for the development of optical sensors for detecting oxidizing gases. These materials change color in the presence of specific gases, indicating their potential in environmental monitoring and safety applications (Nickerl, Senkovska, & Kaskel, 2015).
Catalysis and Synthesis
Montmorillonite KSF clay has been utilized as an efficient catalyst for the solvent-free synthesis of 1,4-dioxo-3,4-dihydrophthalazine-2(1H)-carboxamide and -carbothioamide derivatives under microwave irradiation. This method highlights an environmentally friendly approach to synthesizing these compounds, which can be crucial intermediates in pharmaceutical and material science research (Habibi & Marvi, 2007).
Advanced Material Development
Research on novel nano organo solid acids with urea moiety has shown their effective use as catalysts in the synthesis of various biologically relevant compounds. These studies underline the potential of 1,4-dioxo-1,2,3,4-tetrahydrophthalazine-5-carboxylic acid derivatives in facilitating green chemistry approaches and the development of new materials with industrial applications (Zolfigol, Ayazi-Nasrabadi, & Baghery, 2015).
Safety and Hazards
properties
IUPAC Name |
1,4-dioxo-2,3-dihydrophthalazine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O4/c12-7-4-2-1-3-5(9(14)15)6(4)8(13)11-10-7/h1-3H,(H,10,12)(H,11,13)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQPDLAJHNMLUCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)C(=O)O)C(=O)NNC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dioxo-1,2,3,4-tetrahydrophthalazine-5-carboxylic acid |
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